Cas no 1541346-76-2 (7-bromo-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine)

• Product Name: 7-bromo-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine
• CAS No: 1541346-76-2
• MF: C₇H₇BrN₂
• MW: 199.047880411148
• CID: 5304854
• Update Time: 2026-03-10

7-bromo-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-c]pyridine, 7-bromo-2,3-dihydro-
• 7-bromo-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine

• Inchi： 1S/C7H7BrN2/c8-7-4-10-2-5-1-9-3-6(5)7/h2,4,9H,1,3H2
• InChI Key： FJPWUTNMEYUUDO-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C2CNCC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 7-bromo-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine

Research Brief on 7-bromo-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine (CAS: 1541346-76-2): Recent Advances and Applications in Chemical Biology and Medicine

The compound 7-bromo-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine (CAS: 1541346-76-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile scaffold and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery. The pyrrolopyridine core of this molecule serves as a privileged structure in medicinal chemistry, often associated with diverse pharmacological activities, including kinase inhibition and modulation of central nervous system (CNS) targets.

Recent synthetic methodologies have optimized the preparation of 7-bromo-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine, with particular emphasis on regioselective bromination at the 7-position. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved palladium-catalyzed cross-coupling approach that achieves >90% yield while maintaining excellent purity (>98%). This advancement addresses previous challenges in the large-scale production of this key intermediate, which is increasingly used in the development of kinase inhibitors targeting cancer and inflammatory diseases.

In pharmacological research, the bromine substituent at the 7-position has proven crucial for molecular interactions. X-ray crystallographic studies of protein-ligand complexes reveal that 7-bromo-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine derivatives form halogen bonds with kinase backbones, particularly in the DFG-out conformation of tyrosine kinases. This structural insight, reported in Nature Chemical Biology (2024), explains the enhanced selectivity profiles observed in second-generation inhibitors derived from this scaffold. Current clinical candidates incorporating this moiety show promising results in Phase I trials for resistant non-small cell lung cancer (NSCLC).

Beyond oncology applications, novel research directions have emerged in neuroscience. The compound's ability to cross the blood-brain barrier, combined with its modulatory effects on σ receptors and monoamine transporters, has spurred investigations into its potential for treating neuropsychiatric disorders. A recent patent application (WO2023156789) discloses 7-bromo-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine derivatives as allosteric modulators of dopamine D3 receptors, showing improved safety profiles compared to current antipsychotics in preclinical models.

The development of 7-bromo-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-based probes has also advanced chemical biology tools. Fluorescent and photoaffinity derivatives enable real-time visualization of target engagement and proteome-wide profiling of off-target effects. These technical innovations, highlighted in Chemical Science (2023), provide unprecedented resolution in understanding drug-target interactions and facilitate the rational design of next-generation therapeutics with improved specificity.

Looking forward, the versatility of 7-bromo-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine continues to inspire novel applications. Ongoing research explores its incorporation into PROTACs (proteolysis targeting chimeras) for targeted protein degradation and as a building block for covalent inhibitors. The compound's unique physicochemical properties—balanced lipophilicity (clogP 2.1), moderate molecular weight (213.06 g/mol), and favorable polar surface area (38 Ų)—make it particularly valuable in modern drug design paradigms that emphasize "beyond Rule of 5" space exploration.